Cas no 20684-48-4 (Benzo[c]cinnoline-4-carboxylic acid)
20684-48-4 structure
Product Name:Benzo[c]cinnoline-4-carboxylic acid
CAS No:20684-48-4
MF:C13H8N2O2
MW:224.214822769165
CID:1108846
PubChem ID:601981
Update Time:2025-04-20
Benzo[c]cinnoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]cinnoline-4-carboxylic acid
- DB-318657
- KWWWGZFKKXCYLS-UHFFFAOYSA-N
- 20684-48-4
-
- Inchi: 1S/C13H8N2O2/c16-13(17)10-6-3-5-9-8-4-1-2-7-11(8)14-15-12(9)10/h1-7H,(H,16,17)
- InChI Key: KWWWGZFKKXCYLS-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1N=NC1C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 224.058577502g/mol
- Monoisotopic Mass: 224.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 63.1Ų
Benzo[c]cinnoline-4-carboxylic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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